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Compound of Interest

Compound Name: Potassium hydrosulfide

Cat. No.: B075287 Get Quote

An In-depth Technical Guide to the Physical Characteristics of Anhydrous Potassium
Hydrosulfide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical characteristics of

anhydrous potassium hydrosulfide (KSH). The information is compiled from various scientific

sources to ensure accuracy and depth, with a focus on quantitative data and the experimental

methodologies used for their determination.

General Properties
Anhydrous potassium hydrosulfide is an inorganic salt with the chemical formula KSH. It is

composed of the potassium cation (K⁺) and the bisulfide anion (SH⁻). The compound is noted

for its hygroscopic nature and sensitivity to air. In aqueous solutions, it is strongly alkaline, with

a pH typically ranging from 8.5 to 11.5, resulting from the hydrolysis of the bisulfide anion.

Quantitative Physical Data
The key physical properties of anhydrous KSH are summarized in the tables below for ease of

reference and comparison.

Table 1: Core Physical Properties of Anhydrous Potassium Hydrosulfide
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Property Value Notes

Molecular Formula KHS

Molar Mass 72.171 g/mol

Appearance
White to off-white/yellowish

crystalline powder or solid.

Can also appear as colorless

trigonal crystals.

Odor
Characteristic odor of

hydrogen sulfide (rotten eggs).

Melting Point 455 °C (728 K)
A range of 450-510 °C is also

reported.

Boiling Point Decomposes upon heating.

Does not have a defined

boiling point at atmospheric

pressure.

Density 1.68 - 1.70 g/cm³ Measured at 20°C.

Hygroscopicity Hygroscopic

Table 2: Solubility Profile of Anhydrous Potassium Hydrosulfide

Solvent Solubility Reference(s)

Water Very soluble (620 g/L at 20°C)

Ethanol Soluble

Methanol Slightly Soluble

Dimethyl Sulfoxide (DMSO) Slightly Soluble

Crystal Structure
Anhydrous potassium hydrosulfide is a dimorphous substance, meaning it can exist in two

different crystal forms. Its structure is often compared to that of potassium chloride (KCl),

though the non-spherical nature of the SH⁻ anion complicates this comparison. At room

temperature, one common form consists of colorless trigonal crystals. The definitive method for
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determining the atomic and molecular structure of a crystal, such as KSH, is X-ray

crystallography.

Experimental Protocols
The determination of the physical characteristics of anhydrous KSH involves several standard

analytical techniques.

Synthesis of Anhydrous Potassium Hydrosulfide
The primary and most common method for synthesizing KSH is through the half-neutralization

of hydrogen sulfide (H₂S) with potassium hydroxide (KOH).

Objective: To produce potassium hydrosulfide via a neutralization reaction.

Reaction: KOH + H₂S → KSH + H₂O

Procedure:

A solution of potassium hydroxide is prepared in a suitable solvent, commonly methanol,

to facilitate the reaction and stabilize the product.

The reaction is conducted under an inert atmosphere (e.g., nitrogen) to prevent the

oxidation of the hydrosulfide ion.

Hydrogen sulfide gas is bubbled through the KOH solution. The reaction is typically

maintained at a controlled temperature, for instance, 55–60°C.

The progress of the neutralization is monitored to ensure the reaction stops at the half-

neutralization point, yielding KSH.

The resulting KSH can be used in solution or isolated as a solid by evaporating the solvent

under reduced pressure.
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Water (H₂O)

Click to download full resolution via product page

Workflow for the synthesis of Potassium Hydrosulfide. (Within 100 characters)

Determination of Melting Point (Differential Scanning
Calorimetry - DSC)
DSC is a thermoanalytical technique used to measure the difference in the amount of heat

required to increase the temperature of a sample and a reference.

Objective: To determine the precise melting point of the KSH sample.

Procedure:

A small, accurately weighed amount of the anhydrous KSH sample (typically 5-20 mg) is

placed into a sample crucible (pan), often made of aluminum. An empty, sealed crucible is

used as a reference.

The sample and reference crucibles are placed in the DSC furnace.

The furnace is heated at a controlled, constant rate (e.g., 10°C/min) under a controlled

atmosphere (typically an inert gas like nitrogen to prevent oxidation).

The instrument measures the heat flow to the sample relative to the reference.

When the sample melts, it absorbs energy (an endothermic process), which is detected as

a peak on the DSC thermogram. The onset temperature of this peak is reported as the
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melting point.

Thermal Stability Analysis (Thermogravimetric Analysis
- TGA)
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. It is used to determine the thermal stability and decomposition

characteristics of a material.

Objective: To evaluate the thermal stability of KSH and identify its decomposition

temperature.

Procedure:

A small sample of KSH is placed in a high-precision TGA balance pan.

The sample is heated in a furnace at a controlled rate (e.g., 10°C/min) under a specific

atmosphere (e.g., nitrogen).

The mass of the sample is continuously monitored as the temperature increases.

A TGA curve is generated, plotting mass percentage against temperature.

A significant drop in mass indicates decomposition. The temperature at the onset of this

mass loss is the decomposition temperature. For KSH, this would likely involve the release

of H₂S gas.

Crystal Structure Determination (X-ray Crystallography)
X-ray crystallography is a powerful technique for determining the precise arrangement of atoms

within a crystal.

Objective: To determine the three-dimensional atomic structure of the KSH crystal.

Procedure:

A high-quality single crystal of anhydrous KSH (typically >0.1 mm in all dimensions) is

grown.
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The crystal is mounted on a goniometer and placed in an intense beam of monochromatic

X-rays.

As the X-rays pass through the crystal, they are diffracted by the electron clouds of the

atoms, creating a unique diffraction pattern of spots.

The crystal is rotated, and diffraction patterns are collected at hundreds of different

orientations.

The intensities and positions of the diffracted spots are measured by a detector.

Complex computational software is used to analyze the diffraction data. By applying

Fourier transform methods, the data is converted into a three-dimensional electron density

map of the crystal.

From this map, the positions of the individual potassium, sulfur, and hydrogen atoms can

be determined, revealing bond lengths, bond angles, and the overall crystal packing.
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Determined Physical Properties
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Workflow for physical characterization of KSH. (Within 100 characters)
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To cite this document: BenchChem. ["physical characteristics of anhydrous potassium
hydrosulfide"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075287#physical-characteristics-of-anhydrous-
potassium-hydrosulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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